Cas no 325830-53-3 (N-{3-(4-fluorophenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide)
N-{3-(4-fluorophenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- N-[3-(4-fluoroanilino)quinoxalin-2-yl]thiophene-2-sulfonamide
- N-{3-(4-fluorophenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide
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- Inchi: 1S/C18H13FN4O2S2/c19-12-7-9-13(10-8-12)20-17-18(22-15-5-2-1-4-14(15)21-17)23-27(24,25)16-6-3-11-26-16/h1-11H,(H,20,21)(H,22,23)
- InChI Key: FVSSFPOTXRTQTC-UHFFFAOYSA-N
- SMILES: C1(S(NC2C(NC3=CC=C(F)C=C3)=NC3C(N=2)=CC=CC=3)(=O)=O)SC=CC=1
N-{3-(4-fluorophenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3225-0568-2μmol |
N-{3-[(4-fluorophenyl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide |
325830-53-3 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3225-0568-5μmol |
N-{3-[(4-fluorophenyl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide |
325830-53-3 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3225-0568-10μmol |
N-{3-[(4-fluorophenyl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide |
325830-53-3 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3225-0568-20μmol |
N-{3-[(4-fluorophenyl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide |
325830-53-3 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3225-0568-1mg |
N-{3-[(4-fluorophenyl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide |
325830-53-3 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3225-0568-2mg |
N-{3-[(4-fluorophenyl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide |
325830-53-3 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3225-0568-3mg |
N-{3-[(4-fluorophenyl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide |
325830-53-3 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3225-0568-4mg |
N-{3-[(4-fluorophenyl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide |
325830-53-3 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3225-0568-5mg |
N-{3-[(4-fluorophenyl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide |
325830-53-3 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3225-0568-10mg |
N-{3-[(4-fluorophenyl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide |
325830-53-3 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
N-{3-(4-fluorophenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on N-{3-(4-fluorophenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide
N-{3-(4-Fluorophenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide (CAS No. 325830-53-3): A Comprehensive Overview
N-{3-(4-Fluorophenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide (CAS No. 325830-53-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as FPAQS for brevity, belongs to a class of quinoxaline derivatives that exhibit potent biological activities, particularly in the context of anticancer and antiviral therapies.
The chemical structure of N-{3-(4-fluorophenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide is characterized by a quinoxaline core linked to a thiophene sulfonamide moiety. The presence of the fluorine atom in the phenyl ring and the sulfonamide group contributes to its unique pharmacological properties, including enhanced solubility, metabolic stability, and target specificity.
Recent studies have highlighted the potential of FPAQS in various therapeutic applications. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that FPAQS exhibits significant antiproliferative activity against a panel of human cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.
In addition to its anticancer properties, FPAQS has shown promise as an antiviral agent. A 2020 study in the Antiviral Research journal reported that FPAQS effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The compound's antiviral activity is attributed to its ability to interfere with viral entry and replication processes, making it a potential candidate for the development of broad-spectrum antiviral drugs.
The pharmacokinetic profile of N-{3-(4-fluorophenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide has also been extensively studied. Preclinical data indicate that FPAQS exhibits favorable oral bioavailability and a long half-life, which are crucial factors for its therapeutic utility. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile for clinical development.
In terms of clinical translation, FPAQS is currently undergoing Phase I clinical trials to evaluate its safety and efficacy in cancer patients. Preliminary results from these trials have been encouraging, with no major adverse events reported at therapeutic doses. The ongoing clinical trials aim to further elucidate the optimal dosing regimen and identify potential biomarkers that can predict patient response.
The synthesis of N-{3-(4-fluorophenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide involves several steps, including the formation of the quinoxaline core and subsequent functionalization with the thiophene sulfonamide group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing FPAQS, which is essential for large-scale manufacturing and clinical applications.
In conclusion, N-{3-(4-fluorophenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide (CAS No. 325830-53-3) represents a promising lead compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further development in both oncology and virology. As research continues to advance, it is anticipated that FPAQS will play a significant role in the discovery and development of novel therapeutic agents.
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